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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530

Application Notes and Protocols for
Chlorocyclobutane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of chlorocyclobutane in a laboratory setting. Adherence to these guidelines is crucial
for ensuring personnel safety and maintaining the integrity of research.

Hazard Identification and Overview

Chlorocyclobutane (CAS No. 1120-57-6) is a colorless to light yellow, flammable liquid.[1][2] It
is classified as a hazardous substance and requires careful handling to prevent adverse health
effects and physical hazards.

Primary Hazards:

» Flammability: Highly flammable liquid and vapor.[3] Vapors can form explosive mixtures with
air and may travel to an ignition source and flash back.[1]

o Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[3] May cause
irritation to the skin and respiratory system.[2] Inhalation of high vapor concentrations can
lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
chlorocyclobutane.

Property Value Reference
Molecular Formula CaH-CI [3]
Molecular Weight 90.55 g/mol [3]
Appearance Colorless to light yellow liquid [1112]

Odor Slight sweet odor [1]

Boiling Point 80-81°C(176-177.8 °F) [1]

Flash Point -8 °C (17.6 °F) [11[4]
Density 0.991 g/mL at 25 °C [1]
Solubility Insoluble in water [1]

Vapor Density 3.12 (Air=1) [1]

Safe Handling Procedures
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling
chlorocyclobutane to determine the appropriate level of PPE. The following table outlines the
recommended PPE.
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PPE Category Item Specification
Tightly fitting, compliant with
Eye Protection Safety Goggles EN 166 (EU) or NIOSH (US)

standards.[5]

Face Shield

To be worn in conjunction with
safety goggles, especially

when there is a splash risk.[5]

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Always inspect

gloves for integrity before use.

Body Protection

Laboratory Coat

Fire/flame resistant and

impervious material.[5]

Chemical-Resistant Apron

Recommended when handling
larger quantities or when there

is a significant splash risk.[5]

Respiratory Protection

Chemical Fume Hood

All manipulations of
chlorocyclobutane should be
performed in a certified

chemical fume hood.[5]

Air-Purifying Respirator (APR)

For emergency situations (e.g.,

spills) outside of a fume hood,
equipped with organic vapor

cartridges.[5]

Engineering Controls

o Ventilation: Work with chlorocyclobutane must be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1]

« Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be eliminated from the work area.[1] Use explosion-proof electrical and lighting

equipment.[1]
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 Static Discharge: Take precautionary measures against static discharge.[1] Ground and bond
containers and receiving equipment when transferring the liquid.[1] Use only non-sparking
tools.[1]

Storage Procedures

Proper storage of chlorocyclobutane is critical to prevent fire and exposure.

Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1][4]

o Containers: Keep containers tightly closed.[1]

e Incompatible Materials: Segregate from incompatible materials, particularly oxidizing agents.

[1]

o Refrigeration: If refrigerated storage is required, use only a refrigerator specifically designed
and approved for flammable liquids.[6]

Experimental Protocol: General Use of
Chlorocyclobutane as a Reagent

This protocol outlines a general procedure for using chlorocyclobutane as a reagent in an
organic synthesis reaction. Note: This is a general guideline; specific reaction conditions may
vary.

Objective: To safely use chlorocyclobutane as a reactant in a laboratory-scale chemical
synthesis.

Materials:

Chlorocyclobutane

Reaction solvent (ensure compatibility)

Other reactants as required by the specific synthesis

Appropriate reaction glassware (e.g., round-bottom flask, condenser)
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 Inert gas supply (e.g., nitrogen or argon), if required

o Stirring apparatus

e Heating/cooling bath

e Quenching solution

» Work-up solvents

e Waste containers (halogenated and non-halogenated)
Procedure:

e Preparation:

[e]

Don all required PPE as outlined in section 3.1.

Ensure the chemical fume hood is functioning correctly.

o

[¢]

Set up the reaction glassware inside the fume hood. Ensure all glassware is dry and free
of contaminants.

[¢]

Purge the reaction apparatus with an inert gas if the reaction is sensitive to air or moisture.
o Reagent Addition:

o Measure the required volume of chlorocyclobutane using a clean, dry syringe or
graduated cylinder inside the fume hood.

o Slowly add the chlorocyclobutane to the reaction vessel containing the solvent and any
other starting materials. The addition may need to be done at a controlled temperature
(e.g., in an ice bath).

o Rinse the measuring device with a small amount of the reaction solvent and add the
rinsing to the reaction flask to ensure complete transfer.

e Reaction:
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o Stir the reaction mixture at the desired temperature for the specified time.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,
NMR).

o Work-up and Purification:
o Once the reaction is complete, cool the mixture to a safe temperature.
o Carefully quench the reaction by the slow addition of an appropriate quenching solution.
o Perform the necessary extractions and washes to isolate the crude product.
o Dry the organic layer over a suitable drying agent (e.g., MgSOa, NazSOa).

o Remove the solvent using a rotary evaporator. Ensure the vacuum pump is located in a
well-ventilated area or the exhaust is vented into a fume hood.

o Purify the product by the desired method (e.g., distillation, chromatography).
e Waste Disposal:

o Segregate all waste generated. Place all liquid and solid waste containing
chlorocyclobutane or other halogenated compounds into a designated "Halogenated
Organic Waste" container.[7]

o Non-halogenated waste should be collected in a separate, appropriately labeled container.
o Dispose of all waste through your institution's hazardous waste management program.
Emergency Procedures
Spills

o Small Spills (manageable by trained personnel):

o Alert others in the immediate area.
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[e]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.qg.,
vermiculite, sand).[8]

[e]

Use non-sparking tools to collect the absorbed material into a sealable container.[8]

(¢]

Clean the spill area with soap and water.

[¢]

Label the container as "Hazardous Waste: Spill Debris" and dispose of it through the
proper channels.

e Large Spills:

o

Evacuate the area immediately.[9]

[¢]

Alert your supervisor and institutional safety office.

o

If there is a fire or medical emergency, call emergency services.

[e]

Prevent unauthorized personnel from entering the area.

First Aid

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[1]

Disposal

All chlorocyclobutane and chlorocyclobutane-contaminated materials must be disposed of
as hazardous waste.
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» Waste Segregation: Collect halogenated organic waste separately from non-halogenated

waste.[7]
o Labeling: Clearly label waste containers with their contents.
e Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and storage of

chlorocyclobutane.
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Receipt of Chlorocyclobutane
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Caption: Workflow for safe handling of chlorocyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for
chlorocyclobutane in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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